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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Engeletin

CAS No.: 572-31-6

Cat. No.: S527158

Fundamental Properties and Storage

Understanding Engeletin's core physicochemical properties is the first step in ensuring experimental

reproducibility.

Table 1: Core Properties of Engeletin [1] [2]

Property Specification

CAS Number 572-31-6

Molecular Formula C21H22010

Molecular Weight 434.4 g/mol

Purity Typically >98% or as per Certificate of Analysis [1]
Appearance Solid powder [1]

Table 2: Storage, Stability, and Solubility [1] [2]
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Condition / . )
Aspect Details /| Concentration

Solvent
Long-Term -20°C for 3 years Recommended to preserve activity; glycosidic bonds may
Storage (powder) [2] hydrolyze under acidic or enzymatic conditions [1].
In-Solvent -80°C for 1 year [2] -
Storage
Solubility DMSO 78-83 mg/mL (approx. 179-191 mM) [1] [2]. Sonication is

recommended.

Ethanol, Methanol, Soluble [2]
Pyridine

Aqueous Solutions Limited solubility [1]

Experimental Preparation Protocols

Here are standard methodologies for preparing Engeletin for in vitro and in vivo studies, based on common

practices in the literature.

Standard In Vitro Stock Solution

This protocol is suitable for cell-based assays [3] [2].

e Step 1: Calculate the required amount of Engeletin powder. For a 100 mM stock solution in DMSO,
weigh 43.44 mg of Engeletin for each final mL of solution.

e Step 2: Add the powder to a glass vial containing an appropriate volume of anhydrous DMSO.

¢ Step 3: Sonicate the mixture for 10-15 minutes to ensure complete dissolution. Vortex intermittently if
needed.

e Step 4: Aliquot the stock solution into sterile Eppendorf tubes to avoid repeated freeze-thaw cycles.

e Step 5: Store aliquots at -20°C or -80°C. When needed, thaw and dilute in cell culture medium,
ensuring the final DMSO concentration is hon-cytotoxic (typically <0.1%).
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Standard In Vivo Formulation

This formulation is commonly used for oral administration in rodent studies [4] [2].

e Formulation: 10% DMSO + 40% PEG 300 + 5% Tween 80 + 45% Saline [2].
e Preparation Workflow:

(Prepare 10% DMSO in Salina

(Add 40% PEGSO(D

(Mix well until clear)

(Add 5% Tween-80)

:

(Mix well until clear)

(Sonicate and/or heat (if necessaryD

:

(Final working solution (e.g., 2 rng/mL))
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o Key Notes:

o Add the solvents in sequence for best results [2].

o The solution may require brief sonication or gentle heating to fully dissolve the compound.
o Prepare the working solution fresh before use for optimal stability and efficacy [2].

o Inrecent studies, Engeletin has also been successfully administered dissolved in corn oil via
oral gavage [4].

Troubleshooting Common Issues

Here are solutions to problems frequently encountered when working with Engeletin.

Table 3: Troubleshooting Guide

Problem

Possible Cause

Solution

Poor solubility in
buffer/culture
media

Precipitation in

working solution

Low Bioavailability
in animal studies

Unstable
biological activity

Low aqueous
solubility [1]

Solution is
supersaturated or
cold.

Extensive first-pass
metabolism [1].

Hydrolysis of
glycosidic bonds;
oxidation [1] [6].

Ensure stock is fully dissolved in DMSO first. When
adding to media, add slowly while vortexing to facilitate
mixing.

Warm the solution to 37°C and vortex. Re-sonicate
briefly if needed. Filter through a 0.22 pum filter.

Consider alternative administration routes (e.g.,
intraperitoneal injection with an appropriate
formulation). New strategies like nano-formulations are
being explored to enhance bioavailability [5].

Adhere strictly to storage conditions. Use freshly
prepared solutions. For long-term studies, consider
structural analogs like Acetyl Oxygen Benzoate
Engeletin Ester (AOBEE) designed for improved
stability [6].

Advanced Technical Notes
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e Cytotoxicity Considerations: While Engeletin generally shows low cytotoxicity (e.g., no significant
cytotoxicity in nucleus pulposus cells up to 160 uM [3]), a CCK-8 assay is recommended to determine
the safe concentration range for your specific cell type.

¢ Mechanism Workflow: The following diagram generalizes the key signaling pathways targeted by
Engeletin, as identified in multiple studies [3] [4] [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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